Cas no 1214333-96-6 (3-(Difluoromethyl)-5-fluorophenol)

• Product Name: 3-(Difluoromethyl)-5-fluorophenol
• CAS No: 1214333-96-6
• MF: C₇H₅F₃O
• MW: 162.109212636948
• CID: 4985272
• PubChem ID: 46311722
• Update Time: 2025-05-19

3-(Difluoromethyl)-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-5-fluorophenol
• EN300-382846
• 1214333-96-6
• SCHEMBL23888768
• G62055
• 3-(Difluoromethyl)-5-fluorophenol

• Inchi： 1S/C7H5F3O/c8-5-1-4(7(9)10)2-6(11)3-5/h1-3,7,11H
• InChI Key： YTWLWSDZTXVTLG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)O)F)F

Computed Properties

• Exact Mass: 162.02924926g/mol
• Monoisotopic Mass: 162.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Additional information on 3-(Difluoromethyl)-5-fluorophenol

Professional Introduction to Compound with CAS No. 1214333-96-6 and Product Name: 3-(Difluoromethyl)-5-fluorophenol

3-(Difluoromethyl)-5-fluorophenol, identified by the Chemical Abstracts Service (CAS) number 1214333-96-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its distinct molecular structure featuring two fluorine atoms and a difluoromethyl group, exhibits unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The presence of fluorine atoms in the molecule imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design. These attributes contribute to improved pharmacokinetic profiles, such as prolonged half-life and better bioavailability, making 3-(Difluoromethyl)-5-fluorophenol a promising candidate for further exploration in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological targets, paving the way for rational drug design.

In the realm of pharmaceutical research, 3-(Difluoromethyl)-5-fluorophenol has been investigated for its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. The difluoromethyl group, in particular, is known to enhance binding affinity and selectivity, which are essential for developing drugs with minimal side effects. Studies have shown that compounds incorporating this moiety exhibit potent activity against enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases.

One of the most compelling aspects of 3-(Difluoromethyl)-5-fluorophenol is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological properties. For instance, modifications at the phenolic hydroxyl group have led to the discovery of novel compounds with improved solubility and reduced toxicity. These findings underscore the importance of fluorinated aromatic compounds in modern drug discovery.

The synthesis of 3-(Difluoromethyl)-5-fluorophenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic process but also enable access to complex derivatives that would be otherwise challenging to prepare.

Recent research has highlighted the role of 3-(Difluoromethyl)-5-fluorophenol in addressing emerging therapeutic challenges. For example, its derivatives have been explored as potential treatments for multidrug-resistant bacterial infections, where traditional antibiotics are becoming less effective. The fluorine atoms contribute to increased resistance against enzymatic degradation, allowing these compounds to maintain their efficacy over longer periods. This property is particularly relevant in an era where antibiotic resistance poses a significant global health threat.

The pharmacological activity of 3-(Difluoromethyl)-5-fluorophenol has been further elucidated through structural-activity relationship (SAR) studies. By systematically varying substituents on the aromatic ring and functional groups attached to it, researchers have gained insights into how these modifications influence biological activity. Such studies are crucial for optimizing drug candidates and ensuring that they meet stringent pharmacological criteria before advancing to clinical trials.

Moreover, the environmental impact of fluorinated compounds has been a topic of increasing interest. While these molecules offer numerous benefits in drug development, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These initiatives align with broader sustainability goals within the pharmaceutical industry.

In conclusion, 3-(Difluoromethyl)-5-fluorophenol (CAS No. 1214333-96-6) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug synthesis underscores its importance in addressing contemporary healthcare challenges. As research continues to uncover new therapeutic potentials, this compound is poised to play an integral part in the development of next-generation pharmaceuticals.